Cas no 1506543-92-5 (5-(2-Ethoxyethoxy)pentane-1-thiol)

• Product Name: 5-(2-Ethoxyethoxy)pentane-1-thiol
• CAS No: 1506543-92-5
• MF: C₉H₂₀O₂S
• MW: 192.318902015686
• MDL: MFCD23817359
• CID: 5685727
• PubChem ID: 80023056
• Update Time: 2025-08-03

5-(2-Ethoxyethoxy)pentane-1-thiol Chemical and Physical Properties

Names and Identifiers

• AKOS018583174
• 1506543-92-5
• 5-(2-ethoxyethoxy)pentane-1-thiol
• EN300-24797697
• 5-(2-Ethoxyethoxy)pentane-1-thiol

• MDL： MFCD23817359
• Inchi： 1S/C9H20O2S/c1-2-10-7-8-11-6-4-3-5-9-12/h12H,2-9H2,1H3
• InChI Key： FLKJUBDVUZJUML-UHFFFAOYSA-N
• SMILES： SCCCCCOCCOCC

Computed Properties

• Exact Mass: 192.11840105g/mol
• Monoisotopic Mass: 192.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 78.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 19.5Ų

Additional information on 5-(2-Ethoxyethoxy)pentane-1-thiol

5-(2-Ethoxyethoxy)pentane-1-thiol: A Comprehensive Overview

5-(2-Ethoxyethoxy)pentane-1-thiol, also known by its CAS number 1506543-92-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pentane backbone with a thiol (-SH) group and an ethoxyethoxy substituent. The presence of the thiol group imparts reactive properties, making it a valuable component in the synthesis of advanced materials and functional molecules.

The structure of 5-(2-Ethoxyethoxy)pentane-1-thiol consists of a five-carbon chain (pentane) with a thiol group at one end and an ethoxyethoxy substituent at the fifth carbon. This configuration allows for a wide range of chemical reactivity, particularly in thiol-based reactions such as click chemistry and surface functionalization. Recent studies have highlighted its potential in the development of self-healing materials, where the thiol group plays a critical role in dynamic covalent bonding.

In terms of physical properties, 5-(2-Ethoxyethoxy)pentane-1-thiol exhibits a moderate boiling point and viscosity, making it suitable for use in both liquid and solid-state applications. Its solubility in organic solvents further enhances its utility in chemical synthesis and formulation processes. Researchers have also explored its ability to form stable monolayers on surfaces, which has implications for the creation of corrosion-resistant coatings and sensors.

The synthesis of 5-(2-Ethoxyethoxy)pentane-1-thiol typically involves multi-step organic reactions, including alkylation and thiolation processes. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, enabling the production of higher purity compounds. The use of transition metal catalysts has been particularly effective in optimizing the reaction pathways, reducing side products, and enhancing yield.

One of the most promising applications of 5-(2-Ethoxyethoxy)pentane-1-thiol lies in its use as a building block for advanced polymers. Its ability to participate in both nucleophilic and oxidative coupling reactions makes it an ideal candidate for creating cross-linked polymer networks with tailored mechanical properties. Studies have demonstrated that polymers synthesized using this compound exhibit enhanced elasticity and thermal stability, making them suitable for high-performance applications in aerospace and automotive industries.

In the field of biochemistry, 5-(2-Ethoxyethoxy)pentane-1-thiol has shown potential as a bioactive molecule due to its ability to interact with biological systems. Research into its pharmacokinetic properties has revealed that it can serve as a carrier for drug delivery systems, improving the bioavailability of therapeutic agents. Additionally, its biocompatibility has been tested in vitro, with results indicating minimal cytotoxicity under standard conditions.

The environmental impact of 5-(2-Ethoxyethoxy)pentane-1-thiol is another area of active research. Studies have focused on its biodegradability and potential for eco-friendly synthesis pathways. Recent findings suggest that under aerobic conditions, the compound can undergo microbial degradation, reducing its persistence in natural ecosystems. This aligns with growing industry trends toward sustainable chemical practices.

In conclusion, 5-(2-Ethoxyethoxy)pentane-1-thiol, CAS number 1506543-92-5, is a multifaceted compound with diverse applications across chemistry, materials science, and biochemistry. Its unique structure and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative materials and technologies.